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Compound Name: Silicomanganese

Cat. No.: B576708

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for various leaching methods
aimed at recovering manganese from industrial slag, a significant secondary resource. The
following sections outline chemical and biological leaching techniques, offering comparative
data and step-by-step experimental procedures.

Overview of Leaching Methods

Manganese can be recovered from slag through several hydrometallurgical routes. The primary
methods include:

» Acid Leaching: Directly dissolving manganese oxides and silicates using strong acids.

e Reductive Leaching: Enhancing the solubility of higher manganese oxides by reducing them
to the more soluble Mn(ll) state, typically in an acidic medium.

» Bioleaching: Utilizing microorganisms to facilitate the dissolution of manganese.

The choice of method depends on the specific composition of the slag, economic
considerations, and environmental constraints.

Data Presentation: Comparison of Leaching
Methods
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The following tables summarize quantitative data from various studies on manganese recovery
from different types of slag under optimized conditions.

Table 1: Acid Leaching of Manganese from Slag

Leaching . Mn Recovery
Slag Type Conditions Reference
Agent (%)
Ferro- Room temp, S/L
H2S0a4 ] ~100% [1]
manganese Slag ratio 1:10
High Mn Ferro- .
H2S0a4 37% excess acid  86% [2]
manganese Slag
High Mn Ferro- Higher excess
H2S04 ) 95% [2]
manganese Slag acid
-200 mesh,
Low Mn Ferro-
H2S0a4 100% excess 80% [2]
manganese Slag )
acid
2.5 N Hz2S0a, Up to ~30%
Ferro- ) ) )
H2S0a4 optimum temp (increases with [31[4]
manganese Slag
(50-60°C) reductant)
Ferro- ) ]
Ferric Chloride 80°C, 2 hours 82% [5]
manganese Slag
Two-stage
BOF Slag Fluorosilicic Acid  countercurrent 73-83% [6]
leach
Table 2: Reductive Leaching of Manganese from Slag
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Leaching
. Mn Recovery
Slag Type Agent & Conditions (%) Reference
0
Reductant
Optimum acid
Ferro- H2S0a4 + concentration Significantly (31
manganese Slag  Sawdust (2.5N) and increased yield
temperature
Ferro- Ferric Chloride +
80°C, 1 hour 86% [5]
manganese Slag  Sucrose
80°C, 2h, S/L
Manganese H2S0a4 + Orange ) )
1:4, acid/material 96% [7]
Anode Slag Peel
1.2:1
70°C, 90 min, 2
H2S0a4 + Oxalic M H2S04, 0.31 M
EAF Dust ] ] ] Complete [6]
Acid oxalic acid, L/S
30:1
Ammonium Hydrogen
Silicon Steel )
Carbamate (after  reduction pre- Up to 80% [6]
BOF Slag )
H2 reduction) treatment
Table 3: Bioleaching of Manganese from Slag
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Slag/Waste Microorganism . Mn Recovery
Conditions Reference
Type (s) (%)
Acidithiobacillus Batch, 30°C, 150
BOF Slag o 37% [8]
thiooxidans rpm, 2 weeks

Acidithiobacillus Batch, 30°C, 150

BOF Slag ) 42% [8]
ferridurans rpm, 2 weeks
Shake flask,
Mining Waste ] 30°C, 200 rpm,
] Acinetobacter sp. 76% 9]
Residues 20 days, pH 6.5,

2% pulp density

Manganese- ) 28°C, 150 rpm,
Fusarium sp. 71.6% [10]
electrolysed Slag 72h, pH 4.0

Low-Grade Mn Mixed Reducing _
) Anoxic, 15 days 32.7% [11]
Ore Bacteria

Experimental Protocols
Protocol for Acid Leaching with Sulfuric Acid

This protocol is based on the general procedures for leaching manganese from ferro-
manganese slag.[1][2][3]

Objective: To extract manganese from finely ground slag using a dilute sulfuric acid solution.

Materials:

Ferro-manganese slag, ground to -200 mesh

Sulfuric acid (H2S0a4), concentrated (98%)

Deionized water

Beakers or Erlenmeyer flasks (250 mL or 500 mL)

Magnetic stirrer with heating plate
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e pH meter

« Filtration apparatus (e.g., vacuum filtration with Bichner funnel)

 Filter paper

Procedure:

e Slag Preparation: Grind the ferro-manganese slag to a particle size of -200 mesh.

e Leaching Solution Preparation: Prepare the desired concentration of sulfuric acid (e.g., 2.5
N) by carefully adding concentrated H2SOa4 to deionized water under constant stirring in a
fume hood.[3][4]

e Leaching:

o

Place a specific amount of ground slag (e.g., 10 g) into a beaker or flask.

[¢]

Add the leaching solution to achieve the desired solid-to-liquid ratio (e.g., 1:10).[1]

[¢]

Place the beaker on a magnetic stirrer and begin agitation (e.g., 1000 rpm).[3]

[e]

If required, heat the solution to the target temperature (e.g., 50-80°C).[3][5]

o

Allow the leaching to proceed for the specified duration (e.g., 30 minutes to 2 hours).[2][5]

o Solid-Liquid Separation: After leaching, filter the slurry to separate the pregnant leach
solution from the solid residue.

e Analysis: Analyze the manganese concentration in the pregnant leach solution using
appropriate analytical techniques (e.g., AAS, ICP-OES) to determine the recovery efficiency.

Protocol for Reductive Leaching using a Mild Reductant

This protocol describes a reductive leaching process using a mild organic reductant like
sawdust.[3][4]

Objective: To enhance manganese extraction from slag by using a reducing agent to convert
Mn(1V) to Mn(ll).
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Materials:

e Ferro-manganese slag, ground to desired particle size

e Sulfuric acid (H2S0a4)

o Sawdust (or other organic reductant)

e Three-necked flask

e Magnetic stirrer with thermocouple temperature controller
« Filtration apparatus

Procedure:

Slag and Reductant Preparation: Weigh the ground slag (e.g., 1.0 g) and the reductant (e.g.,
sawdust).[4]

e Leaching Setup: Place the slag and reductant into a three-necked flask.

e Leaching Solution Addition: Add the sulfuric acid solution of the desired concentration (e.g.,
2.5 N) to the flask.[3]

e Leaching Process:
o Maintain a constant temperature using the temperature controller.
o Agitate the slurry at a fixed speed (e.g., 1000 rpm) for the specified duration.[3]

o Separation and Analysis: Filter the resulting slurry and analyze the manganese content in the
filtrate to calculate the recovery rate.

Protocol for Bioleaching using Acidophilic Bacteria

This protocol is a general guide for bioleaching manganese from slag using acidophilic bacteria
such as Acidithiobacillus species.[8]
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Objective: To use microorganisms to generate sulfuric acid for leaching and potentially facilitate
the reduction of manganese.

Materials:

Basic Oxygen Furnace (BOF) slag

« Acidithiobacillus thiooxidans or Acidithiobacillus ferridurans culture
o Appropriate bacterial growth medium (e.g., BSM-AT or BSM-AF)

o Elemental sulfur (S°) for A. ferridurans

o Erlenmeyer flasks (250 mL)

e Shaking incubator

» Autoclave for sterilization

Procedure:

o Pre-cultivation: Grow the selected bacterial strain in its specific medium to obtain a sufficient
cell density.

e Leaching Medium Preparation: Prepare 90 mL of the appropriate sterile medium in 250 mL
Erlenmeyer flasks.

 Inoculation and Slag Addition:
o Add 10 mL (10% v/v) of the pre-cultivated bacterial culture to the flasks.
o Add 1 g of BOF slag (for a 10 g/L concentration).
o For A. ferridurans, also add 1 g of elemental sulfur.

» Abiotic Control: Prepare control flasks with the medium and slag but without the bacterial
inoculum.

¢ Incubation: Incubate the flasks at 30°C with agitation at 150 rpm for two weeks.[8]
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e Sampling and Analysis:
o At the end of the experiment, collect liquid samples.

o Measure the final pH and analyze the concentration of dissolved manganese to determine
the bioleaching efficiency.

Diagrams of Experimental Workflows

Below are diagrams illustrating the logical flow of the described leaching protocols.

Slag Preparation Leaching Solution
(Grinding to -200 mesh) (H2SOa4 Preparation)

Leaching
(Slag + Acid Solution in Beaker,
Stirring, Optional Heating)

Solid-Liquid Separation
(Vacuum Filtration)

Solid Residue

Pregnant Leach Solution

Analysis
(AAS or ICP-OES)

Mn Recovery (%)

Click to download full resolution via product page

Acid Leaching Experimental Workflow
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Reductive Leaching Experimental Workflow
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Bioleaching Experimental Workflow

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Application Notes and Protocols for Manganese
Recovery from Slag]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b576708#leaching-methods-for-manganese-recovery-
from-slag]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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